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Compound of Interest

Compound Name: 4-Octyloxyphenylboronic acid

Cat. No.: B056111

An In-depth Technical Guide to 4-Octyloxyphenylboronic Acid: Molecular Weight and
Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This guide provides the core molecular
information for 4-Octyloxyphenylboronic acid.

Chemical Identity and Properties

4-Octyloxyphenylboronic acid is an organic compound frequently utilized in various chemical
syntheses, including as a key building block in the development of novel pharmaceutical
agents and advanced materials. Its chemical structure incorporates an octyloxy group attached
to a phenylboronic acid moiety.

Below is a summary of its key molecular data:
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Identifier

Value

Source

Chemical Name

4-Octyloxyphenylboronic acid

Molecular Formula

C14H23BO3

[11[2]

Molecular Weight 250.146 g/mol [1]
CAS Number 121554-09-4 [1]
4-(octyloxy)phenyl)boronic
IUPAC Name ( _( tyloxy)pheny)
acid
(4-(n-Octyloxy)benzeneboronic
acid, 4-(octyloxy)phenylboronic
Synonyms [1]

acid, (4-octoxyphenyl)boronic
Acid

Physical Form

White to almost white crystal

powder

Logical Relationship of Molecular Components

The following diagram illustrates the logical relationship between the different chemical

moieties that constitute 4-Octyloxyphenylboronic acid, leading to its overall molecular

formula and weight.

Phenyl Group
(C6H4)

Boronic Acid Group
(B(OH)2)

Octyloxy Group
(OC8H17)

4-Octyloxyphenylboronic Acid
(C14H23B0O3)
MW: 250.146

Click to download full resolution via product page

Caption: Logical composition of 4-Octyloxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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